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Compound of Interest

Compound Name:
4-tert-Butylbenzenesulfonyl

chloride

Cat. No.: B083295 Get Quote

This technical guide provides a comprehensive overview of 4-tert-Butylbenzenesulfonyl
chloride, a key intermediate in pharmaceutical and organic synthesis. It is intended for

researchers, scientists, and professionals in drug development, offering detailed information on

its chemical properties, synthesis, and applications.

Core Chemical Properties and Data
4-tert-Butylbenzenesulfonyl chloride is an organosulfur compound valued for its role in

introducing the 4-tert-butylbenzenesulfonyl group into molecules, a common moiety in various

drug candidates.[1] Its physical and chemical properties are summarized below.
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Property Value Reference(s)

Molecular Weight 232.73 g/mol [2][3][4]

Chemical Formula C₁₀H₁₃ClO₂S [1][3][4]

Linear Formula (CH₃)₃CC₆H₄SO₂Cl [2]

CAS Number 15084-51-2 [1][2][3]

Appearance
White to off-white crystalline

solid or powder
[1]

Melting Point 78-81 °C [2]

Solubility
Insoluble in water; soluble in

organic solvents
[1][5]

Odor Pungent [1]

Synthesis and Purification: Experimental Protocols
High-purity 4-tert-butylbenzenesulfonyl chloride is crucial for its application in the

pharmaceutical industry, particularly for the synthesis of drugs for intestinal diseases.[6] Below

are detailed experimental protocols for its synthesis and purification.

Synthesis of Crude 4-tert-Butylbenzenesulfonyl Chloride
The synthesis of 4-tert-butylbenzenesulfonyl chloride can be achieved through the

chlorosulfonation of 4-tert-butylbenzenesulfonic acid.[6]

Materials:

4-tert-butylbenzenesulfonic acid

Chlorinating agent (e.g., thionyl chloride)

Solvent (e.g., dichloromethane)

Protocol:
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In a suitable reaction vessel, charge 4-tert-butylbenzenesulfonic acid.

Add the chlorinating agent (e.g., thionyl chloride) to the reaction vessel.

The reaction is typically carried out in a suitable solvent like dichloromethane.

Allow the reaction to proceed, which results in the formation of crude 4-tert-
butylbenzenesulfonyl chloride.[6]

Following the reaction, the crude product can be extracted using a suitable solvent.[6]

Purification of 4-tert-Butylbenzenesulfonyl Chloride by
Crystallization
A method to obtain high-purity 4-tert-butylbenzenesulfonyl chloride involves crystallization

using an alkane solvent.[6] This process effectively removes impurities.[6]

Materials:

Crude 4-tert-butylbenzenesulfonyl chloride

Alkane solvent (e.g., heptane or cyclohexane)

Water

Protocol:

To a mixture of heptane (400 g) and water (700 g), add the crude 4-tert-
butylbenzenesulfonyl chloride reaction solution dropwise.

After the addition is complete, raise the temperature of the mixture to 40 °C.

Separate the oil layer from the aqueous layer.

Cool the separated oil layer to 0 °C over a period of 2 hours.

Stir the mixture at 0 °C for 1 hour to allow for the precipitation of crystals.
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Filter the precipitated crystals.

Dry the filtered crystals to obtain high-purity 4-tert-butylbenzenesulfonyl chloride. An

HPLC area percentage of 99.8% can be achieved with this method.[6]

Experimental Workflow: Synthesis and Purification
The following diagram illustrates the workflow for the synthesis and purification of high-purity 4-
tert-butylbenzenesulfonyl chloride.
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Caption: Workflow for the synthesis and purification of 4-tert-butylbenzenesulfonyl chloride.
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Applications in Drug Development
4-tert-Butylbenzenesulfonyl chloride is a versatile reagent in organic synthesis and plays a

significant role in the pharmaceutical industry.[1]

Intermediate for Sulfonamides: It is extensively used as an intermediate in the synthesis of

sulfonamide-based drugs.[1]

Protease Inhibitors: This compound is particularly important in the preparation of protease

inhibitors and other bioactive molecules.[1]

Synthesis of Novel Compounds: It has been used in the synthesis of novel compounds with

potential medicinal applications, such as 1-[bis-(4-fluorophenyl)-methyl]-4-(4-tert-

butylbenzenesulfonyl)piperazine, which has been studied for its antimicrobial properties.

Safety and Handling
4-tert-Butylbenzenesulfonyl chloride is classified as a hazardous and corrosive chemical.[1]

[7][8] It can cause severe skin burns and eye damage.[2][8] Proper personal protective

equipment, including gloves, eye shields, and a face shield, should be worn when handling this

compound.[2] It is moisture-sensitive and should be stored in a dry, well-ventilated place.[1] In

case of inhalation or skin contact, immediate medical attention is required.[1][7] It is important

to consult the Safety Data Sheet (SDS) for comprehensive safety and handling information.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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